3-(Bromomethyl)-4-fluorobenzonitrile

• IUPAC Name: 3-(bromomethyl)-4-fluorobenzonitrile
• InChI: InChI=1S/C8H5BrFN/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
• InChI Key: JXQHMLRWRPHXIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)CBr)F
• Molecular Formula: C8H5BrFN
• DSSTOX Substance ID: DTXSID70585394
• Molecular Weight: 214.03 g/mol
• CAS No.: 856935-35-8

Description

3-(Bromomethyl)-4-fluorobenzonitrile is a useful research compound. Its molecular formula is C8H5BrFN and its molecular weight is 214.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of PET Radioligand Precursors

3-(Bromomethyl)-4-fluorobenzonitrile has been utilized in the synthesis of precursors for PET radioligands. For instance, Gopinathan, Jin, and Rehder (2009) developed an improved synthesis method for a precursor of PET radioligand [18F]SP203. This process involved the Sonogashira coupling with 3-bromo-5-fluorobenzonitrile, showcasing the compound's utility in the production of important diagnostic agents (Gopinathan, Jin, & Rehder, 2009).

Facile Synthesis in Organic Chemistry

The compound has been applied in the facile synthesis of various organic chemicals. Szumigala et al. (2004) described a scalable synthesis of 2-bromo-3-fluorobenzonitrile, demonstrating the compound's versatility in organic synthesis processes (Szumigala, Devine, Gauthier, & Volante, 2004).

Energetic and Structural Studies

In the field of physical chemistry, research has been conducted on the energetic and structural properties of similar compounds. Ribeiro da Silva et al. (2012) conducted an energetic study on monofluorobenzonitriles, providing insights into their thermodynamic properties (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).

Microwave-Assisted Synthesis

Ang et al. (2013) developed a microwave-assisted, fluorous synthetic route for the synthesis of 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines, employing 2-fluorobenzonitrile or 2-(bromomethyl)benzonitrile. This research highlights the compound's role in facilitating efficient chemical syntheses (Ang, Chu, Chou, Lo, & Lam, 2013).

Halogen-Exchange Fluorination

Suzuki and Kimura (1991) researched the synthesis of difluorobenzonitrile and monofluorobenzonitriles through halogen-exchange fluorination. Their work demonstrates the compound's application in producing fluorinated organic molecules, a key process in many chemical syntheses (Suzuki & Kimura, 1991).

Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-3-methylbenzonitrile (15.0 g, 111 mmol), in CCl4 (600 mL) was added N-bromosuccinimide (23.7 g, 133 mmol), and benzoyl peroxide (5.38 g, 22.2 mol). The mixture was irradiated with a sunlamp (250 W) to create a gentle reflux. After 0.5 hours of exposure the reaction was complete by TLC. The reaction mixture was cooled and filtered through celite. The filtrate was condensed in vacou to yield brown oil. The crude residue was purified via silica gel column chromatography (hexanes/ethyl acetate) to yield 17.7 g of the desired product.